ethyl [8-(1,1-dimethylpropyl)-3-thioxo-1,2,4-triazaspiro[4.5]dec-2-yl]acetate

• IUPAC Name: ethyl 2-[8-(2-methylbutan-2-yl)-3-sulfanylidene-1,2,4-triazaspiro[4.5]decan-2-yl]acetate
• InChI: InChI=1S/C16H29N3O2S/c1-5-15(3,4)12-7-9-16(10-8-12)17-14(22)19(18-16)11-13(20)21-6-2/h12,18H,5-11H2,1-4H3,(H,17,22)
• InChI Key: YCQNTGALEHWUOX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1CCC2(CC1)NC(=S)N(N2)CC(=O)OCC
• Molecular Formula: C16H29N3O2S
• Molecular Weight: 327.5 g/mol

Description

Ethyl [8-(1,1-dimethylpropyl)-3-thioxo-1,2,4-triazaspiro[4.5]dec-2-yl]acetate, commonly known as ETD, is a chemical compound that has gained significant attention in scientific research. It belongs to the class of spirocyclic compounds and is known for its diverse biological activities. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Synthesis and Neuroprotective Activity

A study by Kucukkilinc et al. (2017) synthesized a series of 1,2,4-triazine derivatives, including compounds with structural similarities to ethyl [8-(1,1-dimethylpropyl)-3-thioxo-1,2,4-triazaspiro[4.5]dec-2-yl]acetate. These compounds exhibited significant neuroprotective activity against H2O2 and β-amyloid-induced toxicity in neuronal cells, highlighting their potential in treating neurodegenerative diseases (Kucukkilinc et al., 2017).

Structural Characterization

Research conducted by Karczmarzyk et al. (2012) focused on the structural characterization of a 1,2,4-triazoline derivative, which is closely related to the chemical structure of interest. This study provided detailed insights into the molecular configuration and potential reactivity of such compounds (Karczmarzyk et al., 2012).

Anticancer Potential

Riadi et al. (2021) explored the synthesis and biological evaluation of a new quinazolinone-based derivative, demonstrating potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases. This suggests a promising avenue for anticancer drug development using structurally related compounds (Riadi et al., 2021).

Ring Transformation Studies

Kato et al. (1981) investigated the ring transformation of 5-oxo-4-oxaspiro[2.3]hexanes, contributing to the understanding of chemical reactions that can modify the core structure of compounds similar to this compound. This research is vital for the development of new synthetic routes and derivatives (Kato et al., 1981).

Antimicrobial and Antitumor Activities

Demirbas et al. (2004) synthesized triazole derivatives showing antimicrobial activity against various microorganisms and antitumor activity towards breast cancer. This study underscores the potential of structurally similar compounds for therapeutic applications (Demirbas et al., 2004).

Nonlinear Optical Material Research

Kagawa et al. (1994) focused on the growth and characterization of a new organic nonlinear optical material, showcasing the potential of related compounds in the development of optical devices (Kagawa et al., 1994).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could focus on its synthesis and characterization, as well as potential applications. For example, compounds containing a triazole ring are often studied for their potential use in medicinal chemistry.